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Compound of Interest

Compound Name: 5-(Benzyloxy)pyridin-3-amine

Cat. No.: B065836

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 5-(Benzyloxy)pyridin-3-amine, a versatile heterocyclic building
block in medicinal chemistry and materials science.

Core Molecular Data

5-(Benzyloxy)pyridin-3-amine is an organic compound featuring a pyridine ring substituted
with a benzyloxy group at the 5-position and an amino group at the 3-position.[1] This
arrangement of functional groups makes it a valuable intermediate for the synthesis of more
complex molecules.[1]

Property Value Source
Molecular Formula C12H12N20 [1112113114]
Molecular Weight 200.24 g/mol [21[31[5]

3-Amino-5-benzyloxypyridine,

Alternate Names 5-(phenylmethoxy)pyridin-3- [4]
amine
CAS Number 186593-25-9 [31[4]
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Synthetic Pathways and Logical Relationships

The synthesis of pyridine derivatives often involves multi-step reactions. A general logical
workflow for the utilization of 5-(Benzyloxy)pyridin-3-amine as a synthetic intermediate is
outlined below. The benzyloxy group can serve as a protecting group, which can be selectively
removed to allow for further functionalization.
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Caption: Logical workflow for the use of 5-(Benzyloxy)pyridin-3-amine in multi-step synthesis.

Experimental Protocols
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Detailed experimental protocols are crucial for reproducibility in scientific research. Below are
representative methodologies for the synthesis and analysis of pyridine derivatives, which can
be adapted for 5-(Benzyloxy)pyridin-3-amine.

General Procedure for the Synthesis of Pyridine Derivatives:

A common method for synthesizing substituted pyridines involves a one-step, convergent
approach from N-vinyl or N-aryl amides.[6] This process typically involves the activation of an
amide with trifluoromethanesulfonic anhydride in the presence of a mild base like 2-
chloropyridine, followed by the addition of a Tt-nucleophile and subsequent annulation to form
the pyridine ring.[6] This method is valued for its compatibility with various functional groups
and its ability to proceed under mild conditions.[6]

Spectroscopic Analysis of Pyridine Derivatives:

The structural confirmation of synthesized pyridine derivatives is typically achieved through a
combination of spectroscopic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to determine
the chemical environment of the hydrogen and carbon atoms, respectively, providing detailed
information about the molecular structure.

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the presence of specific
functional groups, such as the N-H and C=N bonds in the pyridine ring.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the precise molecular weight and elemental composition of the compound.

Potential Applications and Biological Activity

5-(Benzyloxy)pyridin-3-amine serves as a key building block in the development of
biologically active compounds. The pyridine scaffold is a common feature in many
pharmaceuticals.[1] This compound, in particular, is utilized in the synthesis of kinase inhibitors
for potential cancer therapy.[2] Additionally, it is used in medicinal chemistry to create nitrogen-
containing heterocycles for the development of new drugs targeting inflammatory and
neurological diseases.[2] The amino group at the 3-position is of particular interest as it has
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been shown in related structures to be a potential site for modifications that can lead to
compounds with antibacterial activity.

Signaling Pathway Involvement (Hypothetical):

Given its use in developing kinase inhibitors, a potential mechanism of action for a derivative of
5-(Benzyloxy)pyridin-3-amine could be the inhibition of a specific signaling pathway
implicated in cell proliferation, such as the MAPK/ERK pathway.
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Caption: A hypothetical signaling pathway showing the inhibitory action of a derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-(Benzyloxy)pyridin-3-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065836#5-benzyloxy-pyridin-3-amine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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